Cas no 2172036-72-3 (1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2172036-72-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6193669
• PubChem ID: 165589573
• Update Time: 2025-07-22

1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid
• 2172036-72-3
• EN300-1616881

• Inchi： 1S/C11H16N2O3/c1-2-13-10(11(14)15)6-9(12-13)8-4-3-5-16-7-8/h6,8H,2-5,7H2,1H3,(H,14,15)
• InChI Key： SQJHLIODOZHTCG-UHFFFAOYSA-N
• SMILES： O1CCCC(C2C=C(C(=O)O)N(CC)N=2)C1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2172036-72-3)

1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172036-72-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both ethyl and oxan-3-yl substituents, which contribute to its unique chemical properties and reactivity patterns. These features make it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The 1H-pyrazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological interactions. Pyrazole derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The presence of the oxan-3-yl group in 1-ethyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid introduces an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This makes it an intriguing candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological potential. The pyrazole scaffold, in particular, has been extensively modified to enhance its biological activity. Researchers have been focusing on synthesizing derivatives that exhibit improved efficacy and reduced toxicity compared to existing drugs. The 1ethyl3(oxan3yl)1Hpyrazole5carboxylic acid structure represents a promising avenue in this direction, as it combines the favorable properties of pyrazole with additional functional groups that may enhance its bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The carboxylic acid moiety at the 5-position provides a reactive site for further functionalization, allowing chemists to design molecules with specific interactions against biological targets. This versatility has made pyrazole derivatives valuable tools in medicinal chemistry, particularly in the design of small-molecule inhibitors and activators.

The ethylester group at the 1-position contributes to the overall solubility and pharmacokinetic properties of the compound. Ethyl esters are commonly used in drug design due to their ability to improve oral bioavailability while maintaining sufficient metabolic stability. This characteristic makes 1ethyl3(oxan3yl)1Hpyrazole5carboxylic acid an attractive candidate for further development into a lead compound for drug discovery programs.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 1ethyl3(oxan3yl)1Hpyrazole5carboxylic acid. These technologies allow researchers to rapidly evaluate the biological activity of large libraries of compounds, enabling more efficient identification of molecules with therapeutic potential. The combination of experimental synthesis with computational modeling has significantly enhanced our ability to predict and optimize the properties of novel heterocyclic compounds.

The oxan ring, derived from tetrahydropyran or dihydrofuran, introduces an additional level of structural complexity that can influence both the electronic properties and steric interactions of the molecule. This feature has been exploited in various drug candidates to improve binding affinity and selectivity against biological targets. The presence of an oxygen atom within this ring also suggests potential interactions with hydrogen bond donors or acceptors, which can be critical for designing molecules with high affinity for biological receptors.

In conclusion, 1ethyl3(oxan3yl)1Hpyrazole5carboxylic acid (CAS No. 2172036723) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the pyrazole core, ethylester group, and oxan ring, make it a versatile scaffold for designing novel therapeutic agents. The growing interest in heterocyclic compounds for drug development underscores the importance of compounds like this one in advancing medical science.